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Compound of Interest

Compound Name: Biotin-4-aminophenol

Cat. No.: B2762796

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Biotin-4-aminophenol. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices and mitigate
potential hazards.

Property Value

N-(4-hydroxyphenyl)-5-((3aS,4S,6aR)-2-
Chemical Name oxohexahydro-1H-thieno[3,4-d]imidazol-4-

yl)pentanamide

CAS Number 901770-40-9[1][2]

Molecular Formula C16H21N303S[1]

Molecular Weight 335.4 g/mol [1]

Appearance Solid / Powder

Storage Recommended long-term storage at -20°C[1]

Il. Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet (SDS) for Biotin-4-aminophenol is not readily available,
the structurally related compound 4-Aminophenol is classified as harmful if swallowed or
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inhaled, suspected of causing genetic defects, and very toxic to aquatic life with long-lasting
effects[3]. Therefore, it is prudent to handle Biotin-4-aminophenol with a high degree of
caution.

Precautionary Statements:

o Obtain special instructions before use.

» Do not handle until all safety precautions have been read and understood.

e Avoid breathing dust.

e Wash skin thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

e Use only outdoors or in a well-ventilated area.

e Avoid release to the environment.

o Wear protective gloves, protective clothing, eye protection, and face protection[4].

lll. Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment should be worn at all
times when handling Biotin-4-aminophenol.
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PPE Category Specification Purpose

Chemical safety goggles or a )
_ . Protects against splashes and
Eye Protection face shield worn over safety ) )
airborne particles.
glasses.[5]

_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile).[5]

A laboratory coat must be worn ] ) )
] ) ) Provides a barrier against
Body Protection to protect skin and clothing.[5]
[6]

accidental spills.

Use of a respirator may be
) ) required if engineering controls  Prevents inhalation of the
Respiratory Protection o
are not sufficient to control powdered compound.

dust exposure.[5]

IV. Handling and Storage

Handling:

« All handling of solid Biotin-4-aminophenol and preparation of solutions should be
conducted in a chemical fume hood to avoid inhalation of dust or vapors.[7][8]

¢ Avoid generating dust.

o Ensure adequate ventilation.

Storage:

» Store in a tightly sealed container in a dry and well-ventilated place.
o« Recommended storage is at -20°C.[1]

o Keep away from direct sunlight and store under an inert atmosphere if possible.[7]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Proper_Disposal_of_Biotin_PEG4_S_S_acid_A_Comprehensive_Guide.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b2762796?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC104272500&productDescription=4-AMINOPHENOL+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Biotin_HPDP_A_Comprehensive_Guide.pdf
https://broadpharm.com/product/bp-40767
https://www.fishersci.com/store/msds?partNumber=AC104272500&productDescription=4-AMINOPHENOL+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2762796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

V. Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a stock solution of Biotin-4-aminophenol.

e Preparation: Ensure all necessary PPE is worn correctly. Perform all operations within a
certified chemical fume hood.

o Weighing: Carefully weigh the desired amount of Biotin-4-aminophenol powder using an
analytical balance.

» Solubilization: Biotin-4-aminophenol is soluble in DMSO.[9][10] For a 10 mM stock solution,
dissolve 3.354 mg of Biotin-4-aminophenol in 1 mL of DMSO. Sonication may be used to
aid dissolution.[9]

o Storage of Solution: For long-term storage, it is recommended to aliquot the stock solution
into smaller volumes and store at -80°C to avoid repeated freeze-thaw cycles.[9] It is advised
to use the solution soon after preparation as long-term storage is not recommended.[10]

VI. Disposal Plan

Biotin-4-aminophenol and any materials contaminated with it must be treated as hazardous
chemical waste. Do not dispose of this chemical down the drain or in regular solid waste.[6][8]

Waste Segregation and Disposal:
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Waste Type

Disposal Procedure

Solid Waste

Unused or expired Biotin-4-aminophenol powder
should be placed in a clearly labeled, sealed
container for solid chemical waste.
Contaminated items such as weigh boats and
pipette tips should be collected in a designated,
sealed bag and labeled as "Solid waste

contaminated with Biotin-4-aminophenol”.[6]

Liquid Waste

Solutions containing Biotin-4-aminophenol
should be collected in a dedicated, leak-proof,
and chemically resistant container. The
container must be clearly labeled "Liquid waste
containing Biotin-4-aminophenol” and list all
solvent components and their approximate

concentrations.[6]

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's environmental health and safety (EHS) department for specific guidelines.

Vil. Emergency Procedures

Situation

Action

Skin Contact

Immediately wash off with plenty of soap and
water. Remove contaminated clothing. If skin

irritation or rash occurs, seek medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor.

Remove person to fresh air and keep

Inhalation comfortable for breathing. Call a poison center
or doctor if you feel unwell.[4]
) Rinse mouth. Call a poison center or doctor if
Ingestion

you feel unwell.[4]
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Disclaimer: This document is intended as a guide and is not a substitute for a formal safety
data sheet (SDS) or institutional safety protocols. Always consult with your institution's EHS
department for specific guidance on handling and disposing of chemicals.
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Workflow for Handling Biotin-4-aminophenol
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Caption: Workflow for the safe handling and disposal of Biotin-4-aminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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